Cas no 2171273-86-0 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• CAS No: 2171273-86-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5758478
• PubChem ID: 165543393
• Update Time: 2025-05-23

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2171273-86-0
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]benzoic acid
• EN300-1493633
• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid

• Inchi： 1S/C27H26N2O5/c1-3-23(25(30)29(2)24-15-9-8-14-21(24)26(31)32)28-27(33)34-16-22-19-12-6-4-10-17(19)18-11-5-7-13-20(18)22/h4-15,22-23H,3,16H2,1-2H3,(H,28,33)(H,31,32)/t23-/m1/s1
• InChI Key： ZJILHPSQYGIEAT-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(N(C)C1C=CC=CC=1C(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid

Research Brief on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171273-86-0)

In recent years, the compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171273-86-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the benzoic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput drug discovery. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. These efforts are pivotal in meeting the stringent quality standards required for pharmaceutical-grade intermediates.

One of the key findings from the latest research is the compound's role in facilitating the synthesis of complex peptide sequences with improved efficiency. The Fmoc group, in particular, has been shown to provide excellent protection for the amino group during SPPS, while the benzoic acid moiety contributes to the solubility and stability of the intermediate. This dual functionality makes 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid a valuable building block for the development of novel peptide-based drugs targeting various diseases, including cancer and metabolic disorders.

Furthermore, researchers have investigated the compound's potential as a scaffold for the design of protease inhibitors. Preliminary in vitro studies have demonstrated its ability to interact with specific enzyme active sites, thereby inhibiting their activity. This opens up new avenues for the development of targeted therapies with reduced off-target effects. However, further in vivo studies are needed to validate its efficacy and safety profile.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171273-86-0) represents a promising candidate in the realm of peptide-based drug discovery. Its unique structural attributes and versatile applications underscore its importance as a research tool and pharmaceutical intermediate. Continued exploration of its synthetic pathways and biological activities will likely yield further insights into its potential therapeutic benefits.